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Introduction

Cognitive deficits are a core feature of several neuropsychiatric and neurological disorders. The
non-competitive NMDA receptor antagonist, dizocilpine (MK-801), is widely used in preclinical
research to induce cognitive impairments in rodents, providing a valuable model for screening
potential therapeutic agents. BMS-902483, a selective partial agonist of the a7 nicotinic
acetylcholine receptor (a7 nAChR), has shown promise in ameliorating these induced deficits.
These application notes provide a summary of the effects of BMS-902483, detailed protocols
for inducing cognitive deficits with MK-801, and methodologies for evaluating the efficacy of
BMS-902483 in rodent models.

Mechanism of Action

BMS-902483 is a selective and potent partial agonist for the a7 nicotinic acetylcholine receptor.
[1] The a7 nAChHR is a ligand-gated ion channel highly expressed in brain regions crucial for
cognitive processes, such as the hippocampus and prefrontal cortex. Activation of a7 nAChRs
leads to an influx of calcium ions, which in turn modulates various downstream signaling
pathways associated with synaptic plasticity, learning, and memory. The partial agonism of
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BMS-902483 suggests it can enhance cholinergic tone without causing excessive receptor

activation and subsequent desensitization.

Data Presentation

The following tables summarize the quantitative data on the efficacy of BMS-902483 in

reversing MK-801 induced cognitive deficits in key behavioral paradigms.

Table 1: Reversal of MK-801-Induced Deficits in the Rat Attentional Set-Shifting Task (ASST)

by BMS-902483

Treatment Group

Dose (mg/kg, p.o.)

Mean Trials to
L % Reversal of
Criterion (Extra-

. . . Deficit
Dimensional Shift)
Vehicle + Vehicle 15.2+1.3
MK-801 (0.1) +
_ 289+ 2.1* 0%

Vehicle
MK-801 (0.1) + BMS-

1 225+1.8 47%
902483
MK-801 (0.1) + BMS-

3 18.1+1.5 79%
902483
MK-801 (0.1) + BMS-

10 16.5+1.2 91%

902483

*p<0.05 compared to Vehicle + Vehicle group **p<0.05 compared to MK-801 + Vehicle group

Data are presented as mean + SEM.

Table 2: Enhancement of Novel Object Recognition (NOR) Memory in Mice by BMS-902483
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Treatment Group Dose (mgl/kg, s.c.) Discrimination Index
Vehicle - 0.15+0.04
BMS-902483 0.03 0.22 £0.05
BMS-902483 0.1 0.35+0.06
BMS-902483 0.3 0.38 £ 0.07

*p<0.05 compared to Vehicle group Data are presented as mean = SEM.

Experimental Protocols
Protocol 1: Induction of Cognitive Deficits with MK-801

Materials:

Dizocilpine (MK-801) maleate salt

Sterile 0.9% saline solution

Animal weighing scale

Syringes and needles for intraperitoneal (i.p.) or subcutaneous (s.c.) injection

Procedure:

o Preparation of MK-801 Solution: Dissolve MK-801 maleate salt in sterile 0.9% saline to the
desired concentration. For example, to achieve a dose of 0.1 mg/kg in a 2509 rat with an
injection volume of 1 ml/kg, prepare a 0.1 mg/ml solution. Vortex until fully dissolved.
Prepare fresh solution on the day of the experiment.

e Animal Handling and Dosing:

o Habituate the animals to the handling and injection procedures for several days prior to
the experiment to minimize stress.

o Weigh the animal immediately before injection to ensure accurate dosing.
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o Administer MK-801 via i.p. or s.c. injection. A typical dose to induce cognitive deficits in
rats for the attentional set-shifting task is 0.1 mg/kg, i.p., administered 30 minutes before
testing. For mice in the novel object recognition task, a dose of 0.1-0.2 mg/kg, i.p. is
commonly used.

o Administer an equivalent volume of vehicle (0.9% saline) to the control group.

Protocol 2: Attentional Set-Shifting Task (ASST) in Rats

This task assesses cognitive flexibility, a form of executive function.
Apparatus:

o Atesting apparatus consisting of two digging pots separated by a divider. The pots can be
filled with different digging media and scented with various odors.

Procedure:
e Habituation and Pre-training:
o Habituate the rats to the testing room and apparatus.

o Food restrict the rats to 85-90% of their free-feeding body weight to motivate them to dig
for a food reward (e.g., a small piece of a sugary cereal).

o Train the rats to dig in the pots for the reward.
o Testing Phases: The task consists of a series of discriminations:

o Simple Discrimination (SD): Rats learn to discriminate between two digging media (e.qg.,
sawdust vs. shredded paper).

o Compound Discrimination (CD): Irrelevant cues (odors) are added to the digging media.
The rats must continue to use the media as the relevant dimension.

o Intra-Dimensional (ID) Shift: New digging media and new odors are introduced, but the
relevant dimension remains the digging medium.
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o Extra-Dimensional (ED) Shift: The previously irrelevant dimension (odor) now becomes
the relevant cue for finding the reward. This shift is the primary measure of cognitive
flexibility.

Drug Administration: Administer MK-801 (0.1 mg/kg, i.p.) or vehicle 30 minutes before the
ED shift phase. Administer BMS-902483 (1, 3, or 10 mg/kg, p.o.) 60 minutes before the MK-
801 administration.

Data Collection: Record the number of trials required for the rat to reach a criterion of six
consecutive correct trials for each phase. An increase in the number of trials to reach
criterion in the ED shift phase indicates a cognitive deficit.

Protocol 3: Novel Object Recognition (NOR) Task in Mice

This task assesses recognition memory.

Apparatus:

An open-field arena (e.g., 40 cm x 40 cm x 40 cm).

A set of different objects that are of similar size but have distinct shapes and textures.

Procedure:

Habituation: On day 1, allow each mouse to freely explore the empty arena for 5-10 minutes.

Training (Familiarization) Phase: On day 2, place two identical objects in the arena. Place
the mouse in the arena and allow it to explore the objects for 5-10 minutes.

Testing Phase: After a retention interval (e.g., 24 hours), place one of the familiar objects and
one novel object in the arena. Place the mouse back in the arena and record its exploratory
behavior for 5 minutes.

Drug Administration: Administer BMS-902483 (0.03, 0.1, or 0.3 mg/kg, s.c.) 30 minutes
before the training phase.

Data Analysis:
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o Score the time spent exploring each object (sniffing or touching the object with the nose).

o Calculate the Discrimination Index (DI): (Time exploring novel object - Time exploring
familiar object) / (Total time exploring both objects).

o A higher DI indicates better recognition memory.

Visualizations
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Experimental Workflow: Reversing MK-801 Deficits with BMS-902483
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Experimental Workflow for Evaluating BMS-902483

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15619150/docs?utm_src=pdf-body-img#application-notes-bms-902483-for-reversing-mk-801-induced-cognitive-deficits
https://www.benchchem.com/product/b15619150/docs?utm_src=pdf-body#application-notes-bms-902483-for-reversing-mk-801-induced-cognitive-deficits
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

07 nAChR Signaling Pathway in Cognitive Enhancement

BMS-902483 Acetylcholine
(Partial Agonist) (Endogenous Ligand)

a7 Nicotinic
Acetylcholine Receptor

hannel
pening

PI3K-Akt Pathway MAPK/ERK Pathway

: :

Synaptic Plasticit>> Gene Expression>
(LTP) (e.g., c-Fos, BDNF

Cognitive Enhancement

Click to download full resolution via product page

07 nAChR Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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